4-Fluoroindoline-2,3-dione
Overview
Description
4-Fluoroindoline-2,3-dione, also known as 4-fluoro-1H-indole-2,3-dione, is a chemical compound with the molecular formula C8H4FNO2 and a molecular weight of 165.12 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 4-Fluoroindoline-2,3-dione is 1S/C8H4FNO2/c9-4-2-1-3-5-6(4)7(11)8(12)10-5/h1-3H,(H,10,11,12) . This code provides a detailed description of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving 4-Fluoroindoline-2,3-dione are not available, fluorinated indoles in general have been noted for their reactivity, selectivity, and biological activity .Physical And Chemical Properties Analysis
4-Fluoroindoline-2,3-dione has a density of 1.477 . It is stored at room temperature and is a solid substance .Scientific Research Applications
1. Synthesis of Novel Fluorinated Indole Derivatives
- Application Summary : 4-Fluoroindoline-2,3-dione is used in the synthesis of novel fluorinated indole derivatives. These fluorinated indoles have received considerable attention because the incorporation of fluorine into a target molecule can influence reactivity, selectivity, and biological activity .
- Methods of Application : The synthesis of these novel fluorinated indole derivatives is developed by the reaction of 5-fluoroindoline-2,3-dione with various anilines. This reaction is conducted using readily available substrates within short periods of 9–15 minutes under microwave irradiation .
- Results or Outcomes : The reaction yields good to excellent yields of the product (64–92%). This approach exploits the synthetic potential of microwave irradiation and copper dipyridine dichloride (CuPy 2 Cl 2) combination and offers many advantages such as full reaction control, excellent product yields, shorter reaction time, eco-friendly procedure, and rapid feedback .
2. Analytical Applications of Fluorine Substituted Spirosteroidalthiazolidin-4-One Derivatives
- Application Summary : 4-Fluoroindoline-2,3-dione might be used in the synthesis of some fluorine substituted spirosteroidalthiazolidin-4-one derivatives of sulfa drugs .
- Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The specific results or outcomes obtained are not detailed in the source .
Safety And Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302 and H317 . This indicates that it is harmful if swallowed and may cause an allergic skin reaction. Precautionary measures include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes .
Future Directions
Fluorinated indoles, such as 4-Fluoroindoline-2,3-dione, have received considerable attention due to the influence of fluorine on reactivity, selectivity, and biological activity . Future research may focus on the development of novel fluorinated indole derivatives and their potential applications .
properties
IUPAC Name |
4-fluoro-1H-indole-2,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FNO2/c9-4-2-1-3-5-6(4)7(11)8(12)10-5/h1-3H,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUPIFURSDLGPMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=O)C(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10567952 |
Source
|
| Record name | 4-Fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10567952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoroindoline-2,3-dione | |
CAS RN |
346-34-9 |
Source
|
| Record name | 4-Fluoro-1H-indole-2,3-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10567952 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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